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Compound of Interest

Compound Name: Erk-IN-2

Cat. No.: B12433064 Get Quote

Essential Safety and Handling Guide for Erk-IN-2
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling potent chemical compounds like Erk-IN-2. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a culture of safety and build trust in laboratory practices.

Disclaimer: A specific Safety Data Sheet (SDS) for Erk-IN-2 (CAS No. 2743576-56-7) was not

publicly available at the time of this writing. The following safety recommendations are based

on the general handling procedures for potent, biologically active small molecules and

information from the Material Safety Data Sheet (MSDS) of a similar compound, ERK2 IN-5. It

is crucial to perform a thorough risk assessment for your specific laboratory conditions and to

handle Erk-IN-2 with caution.

Compound Information and Properties
Erk-IN-2 is a potent and highly selective inhibitor of ERK2, a key protein in the MAPK signaling

pathway.[1] Due to its biological activity, it should be handled with care to avoid potential off-

target effects.[1]
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Property Information Source

Product Name Erk-IN-2 [1]

CAS Number 2743576-56-7

Molecular Formula C16H18ClN5O2

Molecular Weight 347.80 g/mol

IC50 1.8 nM for ERK2 [1]

Storage (Powder) 2 years at -20°C [1]

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C
[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure and ensure personal safety.

Core PPE Requirements:
Eye Protection: Safety goggles with side-shields are mandatory to protect against splashes

and airborne particles.

Hand Protection: Wear protective gloves (e.g., nitrile) at all times. Change gloves

immediately if they become contaminated.

Body Protection: A lab coat or impervious clothing should be worn to protect the skin.

Respiratory Protection: Use a suitable respirator, especially when handling the powder form

outside of a certified chemical fume hood, to avoid inhalation of dust.

Emergency Preparedness:
An accessible safety shower and eyewash station are critical in case of accidental exposure.

Operational and Disposal Plans
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A clear, step-by-step plan for handling and disposing of Erk-IN-2 is crucial for maintaining a

safe laboratory environment.

Handling Procedures:
Preparation: Before handling, ensure all necessary PPE is worn correctly. Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.

Weighing: To prevent inhalation of the powder, weigh the compound in a fume hood or a

ventilated balance enclosure.

Dissolving: When preparing solutions, add the solvent to the compound slowly to avoid

splashing.

General Hygiene: Avoid all personal contact with the compound. Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling.

Storage:
Store Erk-IN-2 in a tightly sealed container in a cool, well-ventilated area, away from direct

sunlight and sources of ignition. Recommended storage temperatures are -20°C for the powder

and -80°C for solutions in solvent.[1]

Disposal Plan:
Dispose of Erk-IN-2 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. The compound should be disposed of as hazardous

waste. Do not allow the chemical to enter drains or waterways.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures:
If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Get medical attention.

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Spill Response:
Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an absorbent material to contain the spill.

Clean: Carefully clean the spill area with an appropriate decontaminating agent.

Dispose: Collect all contaminated materials in a sealed container for hazardous waste

disposal.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Erk-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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